Cas no 3637-14-7 (5-Oxooctanoic acid)

5-Oxooctanoic acid is a ketocarboxylic acid with the molecular formula C8H14O3, featuring a carbonyl group at the fifth carbon position. This compound is primarily used as an intermediate in organic synthesis, particularly in the production of pharmaceuticals, fragrances, and specialty chemicals. Its reactive keto and carboxyl functionalities enable versatile transformations, including reductions, condensations, and cyclizations. The linear aliphatic structure ensures compatibility with a range of solvents and reagents, facilitating efficient downstream processing. With a well-defined purity profile, 5-oxooctanoic acid is valued for its consistency in synthetic applications, making it a reliable choice for research and industrial-scale chemistry.
5-Oxooctanoic acid structure
5-Oxooctanoic acid structure
Product Name:5-Oxooctanoic acid
CAS No:3637-14-7
MF:C8H14O3
MW:158.194962978363
MDL:MFCD01320168
CID:321940
PubChem ID:280190
Update Time:2025-11-06

5-Oxooctanoic acid Chemical and Physical Properties

Names and Identifiers

    • Octanoic acid, 5-oxo-
    • 5-Oxooctanoic acid
    • 5-Keto-n-caprylic acid
    • 5-Oxo-octancarbonsaeure
    • 5-oxo-octanoic acid
    • 5-Oxo-octansaeure
    • Octanoic acid,5-oxo
    • UNII-6ID3A8OXKR
    • 6ID3A8OXKR
    • FEMA No. 4455
    • NSC131619
    • Octanoic acid,5-oxo-
    • 7090c
    • 1674AE
    • LMFA01060019
    • Q27264953
    • AKOS006277889
    • NSC-131619
    • MFCD01320168
    • AS-56942
    • 3637-14-7
    • NS00124041
    • CHEBI:180337
    • DTXSID90189893
    • D93029
    • 5-Oxooctanoicacid
    • CS-0323350
    • SCHEMBL1873457
    • MDL: MFCD01320168
    • Inchi: 1S/C8H14O3/c1-2-4-7(9)5-3-6-8(10)11/h2-6H2,1H3,(H,10,11)
    • InChI Key: OHGVWVVPDOAZSH-UHFFFAOYSA-N
    • SMILES: O=C(CCC)CCCC(=O)O

Computed Properties

  • Exact Mass: 158.09400
  • Monoisotopic Mass: 158.094
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 6
  • Complexity: 140
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 54.4
  • XLogP3: 0.6

Experimental Properties

  • Density: 1.038
  • Boiling Point: 299.9°Cat760mmHg
  • Flash Point: 149.4°C
  • Refractive Index: 1.447
  • PSA: 54.37000
  • LogP: 1.61050
  • FEMA: 4455 | 5-OXOOCTANOIC ACID

5-Oxooctanoic acid Customs Data

  • HS CODE:2918300090
  • Customs Data:

    China Customs Code:

    2918300090

    Overview:

    2918300090 Other aldehydes or ketones without other oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2918300090 other carboxylic acids with aldehyde or ketone function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

5-Oxooctanoic acid Pricemore >>

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5-Oxooctanoic acid Related Literature

Additional information on 5-Oxooctanoic acid

Comprehensive Overview of 5-Oxooctanoic Acid (CAS No. 3637-14-7): Properties, Applications, and Industry Insights

5-Oxooctanoic acid (CAS No. 3637-14-7), also known as 5-ketooctanoic acid, is a versatile organic compound belonging to the class of keto acids. Its molecular formula, C8H14O3, reflects a unique structure combining a carbonyl group (C=O) with a carboxylic acid functional group, making it valuable in synthetic chemistry, pharmaceuticals, and specialty materials. The compound's IUPAC name and CAS registry number are frequently searched by researchers, highlighting its relevance in industrial and academic settings.

In recent years, the demand for 5-oxooctanoic acid derivatives has surged due to their role in biodegradable polymers and green chemistry initiatives. Environmental concerns and the shift toward sustainable materials have driven interest in this compound, particularly in bio-based plasticizers and flavoring agents. Searches for "eco-friendly keto acids" or "5-oxooctanoic acid applications" reflect these trends, aligning with global efforts to reduce carbon footprints.

The synthesis of 5-oxooctanoic acid typically involves oxidation reactions of octanoic acid or controlled condensation processes. Its physical properties, such as a melting point range of 40–45°C and solubility in polar solvents, make it suitable for laboratory-scale and industrial applications. Analytical techniques like GC-MS and NMR spectroscopy are commonly employed to verify its purity, a topic often queried in scientific forums.

One of the most discussed applications of CAS 3637-14-7 is its use as an intermediate in pharmaceutical synthesis. Researchers explore its potential in designing prodrugs and metabolic regulators, addressing queries like "how does 5-oxooctanoic acid interact with enzymes?" or "keto acids in drug delivery." Its compatibility with enzymatic pathways also positions it as a candidate for nutraceutical formulations.

In the food industry, 5-oxooctanoic acid contributes to flavor enhancement, particularly in dairy and fermented products. Its mild, cheesy aroma is leveraged in creating natural flavor profiles, resonating with the clean-label movement. Consumers and manufacturers alike search for "natural food additives" and "safe keto acids for consumption," underscoring its dual role as a functional and benign ingredient.

From a commercial perspective, suppliers of 5-oxooctanoic acid emphasize its high purity grades (≥98%) and compliance with REACH and FDA regulations. Procurement-related searches often include terms like "buy 3637-14-7" or "5-oxooctanoic acid price trends," reflecting its niche but growing market. Storage recommendations—such as keeping it in a cool, dry place—are also frequently addressed to ensure stability.

Emerging research explores the compound's role in biocatalysis and waste-to-resource conversions, topics gaining traction in circular economy discussions. For instance, "upcycling fatty acids using 5-oxooctanoic acid" is a rising keyword, illustrating its potential in sustainable chemical processes. Such innovations align with the United Nations' Sustainable Development Goals (SDGs), particularly SDG 12 (Responsible Consumption and Production).

In summary, 5-oxooctanoic acid (CAS No. 3637-14-7) bridges multiple disciplines, from life sciences to green manufacturing. Its adaptability to evolving industry needs—coupled with rigorous safety profiles—ensures its continued relevance. As scientific and industrial communities prioritize sustainability and efficiency, this compound is poised to remain a focal point in advanced material and biochemical research.

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